Cas no 255909-04-7 (2-Bromo-N-(2,4-dimethylphenyl)acetamide)

• Product name: 2-Bromo-N-(2,4-dimethylphenyl)acetamide
• CAS No: 255909-04-7
• MF: C₁₀H₁₂NOBr
• MW: 242.11238
• MDL: MFCD06149118
• CID: 875994

2-Bromo-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(2,4-dimethylphenyl)acetamide
• 2-bromo-N-(2,4-dimethylphenyl)acetamide(SALTDATA: FREE)
• 2-bromo-N-(2,4-dimethylphenyl)-acetamide
• AGN-PC-007046
• ARONIS012227
• BBL023206
• CTK4F6096
• N-(2,4-dimethylphenyl)-2-bromoacetamide
• SBB080039
• SureCN6360691

• MDL： MFCD06149118
• Inchi： InChI=1S/C10H12BrNO/c1-7-3-4-9(8(2)5-7)12-10(13)6-11/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： BVWPKNUTPOHFIR-UHFFFAOYSA-N
• SMILES： CC1=CC(C)=C(NC(CBr)=O)C=C1

Computed Properties

• Exact Mass: 241.01000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.10000
• LogP: 2.70980

2-Bromo-N-(2,4-dimethylphenyl)acetamide Security Information

2-Bromo-N-(2,4-dimethylphenyl)acetamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(2,4-dimethylphenyl)acetamide

Comprehensive Overview of 2-Bromo-N-(2,4-dimethylphenyl)acetamide (CAS No. 255909-04-7)

2-Bromo-N-(2,4-dimethylphenyl)acetamide (CAS No. 255909-04-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a bromoacetamide moiety coupled with a 2,4-dimethylphenyl group, makes it a valuable intermediate in synthetic chemistry. This compound is particularly noted for its role in the development of novel bioactive molecules, aligning with current trends in drug discovery and precision agriculture.

The growing interest in 2-Bromo-N-(2,4-dimethylphenyl)acetamide stems from its versatility in cross-coupling reactions and amide bond formation, which are critical in modern organic synthesis. Researchers frequently search for "CAS 255909-04-7 applications" or "2-Bromo-N-(2,4-dimethylphenyl)acetamide synthesis," reflecting its relevance in academic and industrial labs. Its stability under controlled conditions and compatibility with various reagents further enhance its appeal.

In the context of green chemistry, 2-Bromo-N-(2,4-dimethylphenyl)acetamide has garnered attention for its potential in sustainable synthesis routes. Recent studies explore its use in catalyzed reactions to minimize waste, addressing the demand for eco-friendly chemical processes. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing.

From a technical perspective, the compound's crystalline form and solubility profile are frequently discussed in forums and publications. Users often inquire about "storage conditions for CAS 255909-04-7" or "handling precautions for bromoacetamide derivatives," emphasizing the need for clear safety and stability data. Proper storage in anhydrous environments and protection from light are recommended to maintain its integrity.

The pharmaceutical industry values 2-Bromo-N-(2,4-dimethylphenyl)acetamide for its role in small-molecule drug development. Its structural features enable the creation of targeted therapies, particularly in oncology and neurology. Searches for "CAS 255909-04-7 in drug design" highlight its significance in high-throughput screening and lead optimization.

In agrochemical applications, this compound contributes to the synthesis of crop protection agents. Its efficacy in forming herbicidal and fungicidal derivatives aligns with the agricultural sector's focus on sustainable pest management. Queries like "2-Bromo-N-(2,4-dimethylphenyl)acetamide in agriculture" reflect its niche yet growing importance.

Analytical methods for characterizing 2-Bromo-N-(2,4-dimethylphenyl)acetamide, such as HPLC and NMR spectroscopy, are well-documented. Researchers often seek "CAS 255909-04-7 purity analysis" or "spectral data for bromoacetamides," underscoring the need for reliable quality control protocols. These techniques ensure reproducibility in research and industrial settings.

Emerging trends in computational chemistry have also spotlighted this compound. Molecular modeling studies predict its reactivity and interactions, aiding in rational drug design. Searches for "in silico studies of CAS 255909-04-7" demonstrate the intersection of experimental and theoretical approaches in modern science.

In summary, 2-Bromo-N-(2,4-dimethylphenyl)acetamide (CAS No. 255909-04-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its adaptability to green chemistry principles and role in innovative research ensure its continued relevance. As scientific inquiries evolve, this compound remains a cornerstone in advancing synthetic methodologies and functional material development.